Cas no 1314668-55-7 (1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine)

• Product Name: 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine
• CAS No: 1314668-55-7
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 4583430
• PubChem ID: 83412507
• Update Time: 2025-05-20

1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-fluorophenyl)cyclobutanamine
• Cyclobutanamine, 1-(4-bromo-2-fluorophenyl)-
• 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine

• Inchi： 1S/C10H11BrFN/c11-7-2-3-8(9(12)6-7)10(13)4-1-5-10/h2-3,6H,1,4-5,13H2
• InChI Key： QLIIADQNFDJETP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2F)(N)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine

Exploring the Properties and Applications of 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine (CAS No. 1314668-55-7)

1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine (CAS No. 1314668-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane ring and halogenated phenyl group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring both bromine and fluorine substituents, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable asset in modern synthetic chemistry.

The growing interest in 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine is partly driven by its potential applications in drug discovery. Researchers are increasingly exploring its role in the development of kinase inhibitors and central nervous system (CNS) therapeutics. The compound's rigid cyclobutane scaffold is particularly appealing for designing molecules with improved metabolic stability and target binding affinity. Recent studies have highlighted its utility in constructing heterocyclic compounds, which are pivotal in addressing challenges related to drug resistance and bioavailability.

From a synthetic perspective, CAS No. 1314668-55-7 offers several advantages. The presence of both bromo and fluoro groups allows for selective functionalization, enabling chemists to tailor the compound for specific applications. This dual functionality is especially relevant in the context of Suzuki-Miyaura coupling and Buchwald-Hartwig amination, two widely used methodologies in medicinal chemistry. Moreover, the compound's stability under various reaction conditions makes it a reliable building block for high-throughput synthesis.

In the agrochemical sector, 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine has shown promise as a precursor for crop protection agents. Its structural motifs are frequently incorporated into herbicides and fungicides, where the halogenated aromatic ring enhances bioactivity. As sustainability becomes a key focus in agriculture, researchers are investigating how this compound can contribute to the development of eco-friendly pesticides with reduced environmental impact.

The compound's relevance extends to material science, where its aromatic-cyclobutane hybrid structure is explored for designing organic semiconductors and photovoltaic materials. The integration of fluorine atoms into such materials often improves their electronic properties, making them suitable for applications in flexible electronics and energy storage devices. This interdisciplinary potential underscores the importance of CAS No. 1314668-55-7 in advancing multiple technological frontiers.

Quality control and scalability are critical considerations for 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. Manufacturers are also optimizing synthetic routes to minimize byproducts and improve yields, addressing the increasing demand from both academic and industrial sectors.

As the scientific community continues to uncover new applications for 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine, its role in green chemistry initiatives is gaining traction. Efforts to develop catalytic processes and solvent-free reactions involving this compound align with global trends toward sustainable chemical production. Future research may focus on its enantioselective synthesis, unlocking opportunities in chiral drug development and asymmetric catalysis.

In summary, 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine (CAS No. 1314668-55-7) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile position it as a key player in addressing contemporary challenges in synthetic and applied chemistry.